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Compound of Interest

Compound Name: 18-Methylnonadecanoyl-CoA

Cat. No.: B15548455 Get Quote

Essential Safety and Handling Guide for 18-
Methylnonadecanoyl-CoA
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 18-Methylnonadecanoyl-CoA. The following

procedures are based on general laboratory safety protocols and information for similar long-

chain fatty acyl-CoA compounds. As a specific Safety Data Sheet (SDS) for 18-
Methylnonadecanoyl-CoA is not readily available, it is imperative to handle this compound

with a high degree of caution, assuming it may have potential hazards.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory conditions and procedures should

always be conducted to determine the appropriate level of personal protective equipment.[1]

The following table summarizes the recommended PPE for handling 18-Methylnonadecanoyl-
CoA.
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Protection Type
Recommended

Equipment
Purpose Notes

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles.[1][2][3]

To protect against

splashes, dust, or

aerosols.

A face shield should

be worn in addition to

safety glasses or

goggles when there is

a significant risk of

splashing.[1][2]

Hand Protection
Disposable nitrile

gloves.

To prevent skin

contact with the

chemical.

Gloves should be

inspected before use

and changed

immediately if

contaminated. For

extended contact,

consider double-

gloving or using

thicker, chemical-

resistant gloves.[1][4]

Body Protection

A lab coat or

chemical-resistant

apron.[2]

To protect clothing

and skin from spills

and contamination.

Lab coats should be

fully buttoned.

Foot Protection Closed-toe shoes.[2]

To protect feet from

spills and falling

objects.

Respiratory Protection

Generally not required

if handled in a well-

ventilated area or a

fume hood.

To prevent inhalation

of dust or aerosols.

If the compound is

handled in a way that

generates dust or

aerosols, or if working

in a poorly ventilated

area, a NIOSH-

approved respirator

may be necessary.[2]

[4]
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Operational Plan: Step-by-Step Handling Procedure
Preparation and Precaution:

Before handling, ensure that a designated workspace is clean and uncluttered.

Locate the nearest safety shower and eyewash station.

Ensure proper ventilation, preferably by working in a chemical fume hood.

Don all required personal protective equipment as outlined in the table above.

Handling the Compound:

If the compound is a solid, handle it carefully to avoid generating dust. Use appropriate

tools (e.g., spatula) for transferring.

If the compound is in a solution, handle it with care to prevent splashes and aerosol

formation.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where the chemical is handled.

Storage:

Store 18-Methylnonadecanoyl-CoA in a tightly sealed container.

Keep it in a cool, dry, and well-ventilated area, away from incompatible materials. The

product page for 18-Methylnonadecanoyl-CoA from one supplier suggests storing it in a

sealed container away from light.[5]

Disposal Plan
All chemical waste should be handled and disposed of in accordance with local, state, and

federal regulations.

Waste Collection:
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Collect all waste containing 18-Methylnonadecanoyl-CoA, including contaminated

consumables (e.g., pipette tips, gloves), in a designated and clearly labeled hazardous

waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Container Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"18-Methylnonadecanoyl-CoA".

Include the date the waste was first added to the container.

Disposal Procedure:

Keep the waste container sealed when not in use.

Arrange for pickup and disposal by the institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal company.

Do not dispose of 18-Methylnonadecanoyl-CoA down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 18-Methylnonadecanoyl-CoA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15548455?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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